[(6-fluoro-4-quinolinyl)oxy]acetic acid

• IUPAC Name: 2-(6-fluoroquinolin-4-yl)oxyacetic acid
• InChI: InChI=1S/C11H8FNO3/c12-7-1-2-9-8(5-7)10(3-4-13-9)16-6-11(14)15/h1-5H,6H2,(H,14,15)
• InChI Key: IIZYSRTTZQEGAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CC(=C2C=C1F)OCC(=O)O
• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol

Description

[(6-fluoro-4-quinolinyl)oxy]acetic acid, also known as FOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological research. FOA is a synthetic compound that is used in the study of gene expression, protein-protein interactions, and metabolic pathways.

Scientific Research Applications

[(6-fluoro-4-quinolinyl)oxy]acetic acid is used in a variety of scientific research applications, including the study of gene expression, protein-protein interactions, and metabolic pathways. This compound is particularly useful in the study of yeast genetics, where it can be used as a selection agent to identify cells that have undergone a specific genetic modification. This compound is also used in the study of bacterial biofilms, where it can be used to select for cells that have lost the ability to form biofilms.

Mechanism of Action

[(6-fluoro-4-quinolinyl)oxy]acetic acid is a prodrug that is converted to a toxic metabolite by the action of the enzyme cytosine deaminase (CD). The toxic metabolite, 5-fluorouracil (5-FU), inhibits thymidylate synthase, an enzyme that is required for DNA synthesis. This results in the inhibition of cell proliferation and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in mammalian cells, making it a useful tool for studying gene expression and protein-protein interactions in these cells. This compound has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of [(6-fluoro-4-quinolinyl)oxy]acetic acid is its ability to be used as a selection agent in yeast genetics. This allows researchers to identify cells that have undergone a specific genetic modification, making it a valuable tool in the study of gene expression and protein-protein interactions. However, this compound has some limitations, including its potential toxicity in certain cell types and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for [(6-fluoro-4-quinolinyl)oxy]acetic acid research. One potential area of research is the development of new antimicrobial agents based on this compound. Another potential area of research is the use of this compound in the study of cancer biology, where it could be used as a tool to study the effects of specific genetic modifications on cancer cell proliferation and survival. Additionally, this compound could be used in the development of new gene therapy approaches, where it could be used to selectively kill cells that have been genetically modified.

Synthesis Methods

[(6-fluoro-4-quinolinyl)oxy]acetic acid is synthesized by the reaction of 6-fluoroquinoline with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The purity of this compound can be increased by recrystallization from a suitable solvent.